methyl 4-({(5Z)-5-[4-(dimethylamino)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}methyl)benzoate

• IUPAC Name: methyl 4-[[(5Z)-5-[[4-(dimethylamino)phenyl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoate
• InChI: InChI=1S/C21H20N2O4S/c1-22(2)17-10-6-14(7-11-17)12-18-19(24)23(21(26)28-18)13-15-4-8-16(9-5-15)20(25)27-3/h4-12H,13H2,1-3H3/b18-12-
• InChI Key: AZPMIESRZCAZFG-PDGQHHTCSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)C(=O)OC
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C21H20N2O4S
• Molecular Weight: 396.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thiazolidine ring, a benzylidene group, and a benzoate ester. These functional groups suggest that this compound may have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several functional groups and a heterocyclic ring. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the benzoate ester could undergo hydrolysis, and the benzylidene group might participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, it might have a certain solubility profile based on its functional groups, or it might exhibit fluorescence or absorb light at a certain wavelength.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical, it might interact with biological receptors or enzymes. If it’s a material, it might have optical or electronic properties.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if it has interesting optical properties, it might be studied for use in optoelectronic devices. If it has biological activity, it might be investigated further as a potential pharmaceutical.